2-Bromobenzo[d]thiazole-5-carbonitrile

• IUPAC Name: 2-bromo-1,3-benzothiazole-5-carbonitrile
• InChI: InChI=1S/C8H3BrN2S/c9-8-11-6-3-5(4-10)1-2-7(6)12-8/h1-3H
• InChI Key: BPUCPVRLVCZBJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)N=C(S2)Br
• Molecular Formula: C8H3BrN2S
• Molecular Weight: 239.09 g/mol
• CAS No.: 864265-83-8

Description

2-Bromobenzo[d]thiazole-5-carbonitrile is a heterocyclic organic compound with a molecular formula of C8H3BrN2S. The molecule consists of a benzene ring, a thiazole ring, a cyano group, and a bromine atom attached to the benzene ring. This compound is usually synthesized for its potential applications in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of this compound includes a benzene ring, a thiazole ring, a cyano group, and a bromine atom attached to the benzene ring. The molecular weight is 239.09 g/mol.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 239.09 g/mol. Other specific properties such as melting point, solubility, and spectral data are not provided in the search results.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds : The compound is used in the synthesis of various heterocyclic compounds. For instance, it is involved in reactions that yield dimethyloxyluciferin derivatives with structural features like partial double-bond character and planar molecular structures, as seen in a study by Würfel et al. (2013) (Würfel, Görls, Weiss, & Beckert, 2013). This demonstrates its utility in the preparation of compounds with specific molecular configurations.

• Cytotoxicity Evaluation : Some derivatives of 2-Bromobenzo[d]thiazole-5-carbonitrile are evaluated for cytotoxic effects against cancer cell lines. Mohareb et al. (2017) studied the cytotoxic effects of thiazole derivatives obtained from 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3- carbonitrile against various human cancer cell lines (Mohareb, Abdallah, & Ahmed, 2017). This research points to the potential of these derivatives in cancer research and therapy.

• Development of Bioactive Molecules : The compound plays a role in the preparation of bioactive molecules and key intermediates. Moussa et al. (2022) highlighted the use of an I2-DMSO oxidative system in preparing N-arylcyanoformamides, leading to 2-cyanobenzothiazoles, which are useful in accessing new luciferin analogs (Moussa et al., 2022). This indicates its utility in creating compounds with significant biological activity.

• Formation of Multicomponent Organic Acid–Base Adducts : The compound is involved in the formation of organic acid–base adducts. Jin et al. (2012) studied the non-covalent interactions between 6-bromobenzo[d]thiazol-2-amine and carboxylic acid derivatives, leading to the formation of various crystalline compounds (Jin, Yan, Wang, Xu, Jiang, & Hu, 2012). This research emphasizes its role in the study of molecular interactions and crystallography.

• Electrochemical Studies : The compound is also relevant in electrochemical studies. Ji and Peters (1998) examined the electrochemical reduction of 2-bromothiazole, a related compound, at carbon cathodes in acetonitrile (Ji & Peters, 1998). This provides insights into its electrochemical properties and potential applications in electrochemistry.

• Preparation of Helicene Derivatives : this compound derivatives are used in the preparation of helicene derivatives, as demonstrated by Hamrouni et al. (2020) in the synthesis of 15-bromo-7-cyano[6]helicene with potential optoelectronic applications (Hamrouni, Hafedh, Chmeck, & Aloui, 2020).

• Development of Catalytic Compounds : It is utilized in the development of catalytic compounds. Stander-Grobler et al. (2011) investigated carbene complexes derived from thiazole for their catalytic performance, indicating its role in catalysis research (Stander-Grobler, Schuster, Strasser, Albrecht, Cronje, & Raubenheimer, 2011).

Safety and Hazards

While specific safety and hazard information for 2-Bromobenzo[d]thiazole-5-carbonitrile is not provided in the search results, it is noted that all compounds posed moderate toxicity against HeLa cells.

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by 2-Bromobenzo[d]thiazole-5-carbonitrile

Result of Action

The molecular and cellular effects of This compound As a biochemical used in proteomics research , it may have potential effects on protein structures and functions. More research is needed to fully understand the effects of this compound.

Biochemical Analysis

Biochemical Properties

2-Bromobenzo[d]thiazole-5-carbonitrile plays a significant role in biochemical reactions, particularly in proteomics research. It interacts with various enzymes, proteins, and other biomolecules. The compound’s interactions are primarily based on its ability to form stable complexes with these biomolecules, which can influence their activity and function . For instance, it may act as an inhibitor or activator of specific enzymes, thereby modulating biochemical pathways and processes.

Cellular Effects

This compound has been observed to affect various types of cells and cellular processes. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. The compound’s impact on cell signaling pathways can lead to changes in cellular responses to external stimuli, while its effect on gene expression can result in the upregulation or downregulation of specific genes . Additionally, this compound can affect cellular metabolism by interacting with metabolic enzymes and altering the flux of metabolites through different pathways.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. The compound can bind to specific sites on enzymes or proteins, leading to inhibition or activation of their activity . This binding can result in conformational changes in the biomolecules, affecting their function and interactions with other molecules. Furthermore, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcription of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its activity may decrease over time due to degradation . Long-term exposure to the compound can lead to sustained changes in cellular processes, which may be beneficial or detrimental depending on the context of the research.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal effects, while higher doses can lead to significant changes in biochemical and cellular processes . Threshold effects have been observed, where a specific dosage is required to elicit a measurable response. Additionally, high doses of this compound can result in toxic or adverse effects, highlighting the importance of dosage optimization in experimental settings.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism . The compound can affect metabolic flux by altering the activity of key enzymes, leading to changes in the levels of metabolites. These interactions can have downstream effects on cellular function and overall metabolic homeostasis.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. The compound may interact with transporters or binding proteins that facilitate its movement across cellular membranes . Its localization and accumulation within specific cellular compartments can influence its activity and function, affecting the overall outcome of biochemical reactions.

Subcellular Localization

The subcellular localization of this compound is an important factor in determining its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its presence in particular subcellular locations can enhance or inhibit its interactions with biomolecules, thereby modulating its effects on cellular processes.